4-(2,4-Dichlorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-6-8(2-4-11(13)14(17)18)10-5-3-9(15)7-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: FPXCUZHBNWPMEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID00691215
• Molecular Weight: 297.1 g/mol
• CAS RN: 1238708-79-6

Description

4-(2,4-Dichlorophenyl)-2-methoxybenzoic acid, or 4-DMA, is a synthetic phenolic acid derived from the 2,4-dichlorophenoxyacetic acid (2,4-D) molecule. 4-DMA is a member of the family of phenoxyacetic acids, which are widely used in agriculture and horticulture as herbicides, insecticides, and fungicides. 4-DMA is a powerful herbicide, used to control broadleaf weeds in turfgrass and other crop settings. In addition to its use as a herbicide, 4-DMA has been studied for its potential applications in scientific research, including its potential as an inhibitor of certain enzymes and its effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-DMA is not fully understood. It is thought to inhibit the enzyme tyrosinase by binding to the enzyme’s active site, preventing it from catalyzing the production of melanin in the skin. In addition, 4-DMA has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain.
Biochemical and Physiological Effects
In addition to its potential as an enzyme inhibitor, 4-DMA has been studied for its effects on biochemical and physiological processes. Studies have shown that 4-DMA can inhibit the proliferation of certain cancer cells, induce apoptosis in certain cancer cells, and induce cell cycle arrest in certain cancer cells. It has also been shown to reduce inflammation and pain, and to reduce the production of melanin in the skin.

Advantages and Limitations for Lab Experiments

4-DMA has several advantages for use in lab experiments. It is a potent inhibitor of certain enzymes, and it has been shown to have effects on biochemical and physiological processes. It is also relatively inexpensive and easy to synthesize. However, there are some limitations to its use in lab experiments. It is a synthetic compound, and its effects on biochemical and physiological processes are not fully understood. In addition, its effects on humans and other organisms are not fully understood, and it should be used with caution.

Future Directions

There are many potential future directions for research on 4-DMA. Further research is needed to better understand its effects on biochemical and physiological processes, and its potential applications in scientific research. In addition, further research is needed to understand its potential effects on humans and other organisms, and to develop safer and more effective applications of 4-DMA in agriculture, horticulture, and scientific research.

Synthesis Methods

4-DMA is produced by the reaction of 2,4-dichlorophenol and methoxyphenol. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and is typically conducted at a temperature of around 100°C. The reaction is exothermic, meaning that it releases heat, and is typically complete within one hour.

Scientific Research Applications

4-DMA has been studied for its potential applications in scientific research. It has been studied for its potential as an inhibitor of certain enzymes, such as the enzyme tyrosinase, which is involved in the production of melanin in the skin. It has also been studied for its effects on biochemical and physiological processes, such as cell proliferation, apoptosis, and cell cycle arrest.